Cas no 14440-80-3 (Octadecanoic acid,2-(1-carboxyethoxy)-1-methyl-2-oxoethyl ester)

• Product Name: Octadecanoic acid,2-(1-carboxyethoxy)-1-methyl-2-oxoethyl ester
• CAS No: 14440-80-3
• MF: C₂₄H₄₄O₆
• MW: 428.602568626404
• CID: 167540
• PubChem ID: 22038
• Update Time: 2025-04-19

Octadecanoic acid,2-(1-carboxyethoxy)-1-methyl-2-oxoethyl ester Chemical and Physical Properties

Names and Identifiers

• Octadecanoic acid,2-(1-carboxyethoxy)-1-methyl-2-oxoethyl ester
• 2-(2-octadecanoyloxypropanoyloxy)propanoic acid
• 2-(1-Carboxyethoxy)-1-methyl-2-oxoethyl stearate
• 2-{[2-(octadecanoyloxy)propanoyl]oxy}propanoic acid
• BRN 2164961
• Marvic acid
• Stearic acid, ester with lactic acid bimol ester
• Stearolac
• Stearoyl lactylic acid
• Stearoyl-2-lactylate
• Stearoyllactoyllactic acid
• Einecs 238-418-2
• Stearoyllactylate salt
• NS00014090
• 2-((2-(Stearoyloxy)propanoyl)oxy)propanoic acid
• STEARIC ACID, ESTER WITH LACTIC ACID BIMOL. ESTER
• stearyl lactylate
• SCHEMBL451195
• stearoyl lactylate
• L98N90X0NI
• Q27282867
• LACTIC ACID, BIMOL. ESTER, STEARATE
• Octadecanoic acid, 2-(1-carboxyethoxy)-1-methyl-2-oxoethyl ester
• UNII-L98N90X0NI
• 14440-80-3
• DTXSID1047231
• Stearoyl-2-lactylic acid

• Inchi： 1S/C24H44O6/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-22(25)29-21(3)24(28)30-20(2)23(26)27/h20-21H,4-19H2,1-3H3,(H,26,27)
• InChI Key： KHICUSAUSRBPJT-UHFFFAOYSA-N
• SMILES： O(C(C(=O)OC(C(=O)O)C)C)C(CCCCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 428.31392
• Monoisotopic Mass: 428.313789
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 22
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.9
• XLogP3: 8.8

Experimental Properties

• Density: 1.003
• Boiling Point: 532.7°Cat760mmHg
• Flash Point: 166.2°C
• Refractive Index: 1.465
• PSA: 89.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tricarboxylic acids and derivatives